molecular formula C13H11ClN2O5S B8521502 4-methoxy-2-nitro-N-(4-chlorophenyl)benzenesulfonamide

4-methoxy-2-nitro-N-(4-chlorophenyl)benzenesulfonamide

Cat. No.: B8521502
M. Wt: 342.76 g/mol
InChI Key: DDQGFHQJZWRXDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-methoxy-2-nitro-N-(4-chlorophenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C13H11ClN2O5S and its molecular weight is 342.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H11ClN2O5S

Molecular Weight

342.76 g/mol

IUPAC Name

N-(4-chlorophenyl)-4-methoxy-2-nitrobenzenesulfonamide

InChI

InChI=1S/C13H11ClN2O5S/c1-21-11-6-7-13(12(8-11)16(17)18)22(19,20)15-10-4-2-9(14)3-5-10/h2-8,15H,1H3

InChI Key

DDQGFHQJZWRXDE-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 4-chloroaniline (14.51 g) and 4-methoxy-2-nitrobenzenesulfonyl chloride (28.54 g) was added dropwise aqueous sodium hydroxide solution (0.7 N, 162 ml) over a period of 30 minutes at 70° C. After addition, the mixture was stirred for 30 minutes at the same temperature. The colled mixture was diluted with aqueous IN-hydrochloric acid. The separated oil was extracted with ethyl acetate. The extract was dried over magnesium sulfate and concentrated under reduced pressure. The yellow solid was triturated with n-hexame and collected by filtration to yield 4-methoxy-2-nitro-N-(4-chlorophenyl) benzenesulfonamide (37,23 g).
Quantity
14.51 g
Type
reactant
Reaction Step One
Quantity
28.54 g
Type
reactant
Reaction Step One
Quantity
162 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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